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Compound of Interest

Compound Name: (3S,4R)-PF-6683324

Cat. No.: B610054 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction:

(3S,4R)-PF-6683324, also known as Trk-IN-4, is a potent and selective pan-Trk inhibitor

targeting TrkA, TrkB, and TrkC with IC50 values in the low nanomolar range.[1] It also

demonstrates inhibitory activity against Protein Tyrosine Kinase 6 (PTK6)/Breast Tumor Kinase

(Brk).[2][3][4] This compound is a valuable tool for research in neuronal signaling, oncology,

and pain management.[1][5] Proper preparation of a stock solution is the first critical step for

ensuring accurate and reproducible experimental results. This document provides a detailed

protocol for the preparation, storage, and handling of (3S,4R)-PF-6683324 stock solutions.

Quantitative Data Summary
A summary of the key chemical and physical properties of (3S,4R)-PF-6683324 is presented in

the table below for easy reference.
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Property Value Reference

Molecular Formula C₂₄H₂₃F₄N₅O₄ [1]

Molecular Weight 521.46 g/mol [1][5]

CAS Number 1799788-94-5 [1]

Appearance Crystalline solid, powder

Solubility (in DMSO) ≥ 100 mg/mL (191.77 mM) [1][4]

IC50 (TrkA) 1.9 nM (cell-based) [1]

IC50 (TrkB) 2.6 nM (cell-based) [1]

IC50 (TrkC) 1.1 nM (cell-based) [1]

IC50 (PTK6/Brk) 76 nM (biochemical) [3][4]

Storage (Powder)
-20°C for 3 years, 4°C for 2

years
[1]

Storage (In Solvent)
-80°C for 6 months, -20°C for 1

month
[1]

Experimental Protocols
Objective: To prepare a 10 mM stock solution of (3S,4R)-PF-6683324 in Dimethyl Sulfoxide

(DMSO).

Materials:

(3S,4R)-PF-6683324 powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO), cell culture grade

Calibrated analytical balance

Microcentrifuge tubes or amber glass vials

Pipettes and sterile, filtered pipette tips
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Vortex mixer

Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant

gloves

Protocol:

Pre-weighing Preparations:

Equilibrate the vial of (3S,4R)-PF-6683324 powder to room temperature before opening to

prevent condensation of moisture.

Ensure the analytical balance is calibrated and level.

Weighing the Compound:

Carefully weigh out the desired amount of (3S,4R)-PF-6683324. For example, to prepare

1 mL of a 10 mM stock solution, weigh out 5.21 mg of the compound.

Calculation:

Volume (L) x Concentration (mol/L) = Moles

0.001 L x 0.010 mol/L = 0.00001 mol

Moles x Molecular Weight ( g/mol ) = Mass (g)

0.00001 mol x 521.46 g/mol = 0.00521 g = 5.21 mg

Dissolving the Compound:

Transfer the weighed powder to a sterile microcentrifuge tube or an amber glass vial.

Add the calculated volume of DMSO to the vial. For 5.21 mg of the compound, add 1 mL

of DMSO to achieve a 10 mM concentration.

Cap the vial tightly.

Ensuring Complete Dissolution:
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Vortex the solution for 1-2 minutes to facilitate dissolution.

Visually inspect the solution to ensure that all the powder has dissolved and the solution is

clear. If necessary, gently warm the solution in a 37°C water bath for a few minutes and

vortex again.

Aliquoting and Storage:

For ease of use and to avoid repeated freeze-thaw cycles, it is recommended to aliquot

the stock solution into smaller, single-use volumes (e.g., 10-50 µL) in sterile

microcentrifuge tubes.

Label each aliquot clearly with the compound name, concentration, date of preparation,

and solvent.

Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for shorter-

term storage (up to 1 month).[1]

Safety Precautions:

(3S,4R)-PF-6683324 is for research use only.

Handle the compound and the DMSO solvent in a well-ventilated area, preferably a chemical

fume hood.

Wear appropriate PPE, including a lab coat, safety glasses, and gloves, at all times.

Refer to the Safety Data Sheet (SDS) for detailed safety information.
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Caption: Inhibition of the Trk signaling pathway by (3S,4R)-PF-6683324.
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Caption: Workflow for preparing (3S,4R)-PF-6683324 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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